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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive evaluation of refrigerant performance, with a focus on
comparing viable, modern alternatives. While the topic of bromofluoromethane (CH2BrF) is
addressed, its significant environmental hazards preclude it from being a feasible refrigerant.
This document will therefore use bromofluoromethane as a case study to illustrate the critical
importance of environmental impact assessments in refrigerant selection and will then delve
into the performance of current and next-generation refrigerants.

The Unsuitability of Bromofluoromethane as a
Refrigerant

Bromofluoromethane (CH2BrF), a halogenated hydrocarbon, is not a viable refrigerant due to
its high Ozone Depletion Potential (ODP). The presence of bromine in its chemical structure
makes it highly destructive to the stratospheric ozone layer. A single bromine atom is
significantly more effective at destroying ozone than a chlorine atom. For this reason, bromine-
containing compounds have been largely phased out under international agreements like the
Montreal Protocol.

While some historical explorations into its use in refrigeration systems with low Global Warming
Potential (GWP) have been noted, the overriding concern of its ODP makes it an
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environmentally irresponsible choice. The scientific consensus is to move away from ozone-

depleting substances entirely.

Comparison of Modern Refrigerant Alternatives

The focus of modern refrigerant research and application is on substances with zero ODP and

the lowest possible GWP. The following tables provide a comparative overview of key

properties and performance metrics for several leading alternative refrigerants: a

hydrofluorocarbon (HFC), a hydrofluoroolefin (HFO), and two natural refrigerants.

Table 1: Environmental and Safety Properties of

Selected Refrigerants

Bromofluor HFC-134a HFO-1234yf R-744 o
Property omethane (Hydrofluor  (Hydrofluor (Carbon
. L (Propane)
(CH2BrF) ocarbon) oolefin) Dioxide)
ASHRAE
R-134a R-1234yf R-744 R-290
Number
Ozone
Depletion
_ 0.73 0 0 0 0
Potential
(ODP)
Global
Warming
Potential Not available 1430 <1 1 ~3
(GWP, 100-
yn)
Al (Non- A2L (Lower Al (Non- A3 (Higher
ASHRAE o o
» flammable, Flammability, flammable, Flammability,
Safety Not Classified
Lower Lower Lower Lower
Classification o o o o
Toxicity) Toxicity) Toxicity) Toxicity)

Table 2: Thermodynamic and Performance Properties of

Selected Refrigerants
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R-290
Property HFC-134a HFO-1234yf R-744 (CO2)
(Propane)

Boiling Point (°C)  -26.1 -29.5 -78.4 (sublimes) -42.1
Critical

101.1 94.7 311 96.7
Temperature (°C)
Critical Pressure

4.06 3.38 7.38 4.25
(MPa)
Operating
Pressure (at Moderate Moderate Very High Moderate
25°C)
Coefficient of

~25-35
Performance ~3.5-45 ~34-44 . ~3.8-4.8
(transcritical)
(CoP)
Volumetric )
Cooling C ) High Slightly Lower Verv Hiah Hiah
ooling Capacit i ery Hi i
9 -apacty J than R-134a Y g

(kJ/m3)

* Typical values, can vary significantly with operating conditions.

Experimental Protocols for Refrigerant Performance
Evaluation

The evaluation of a refrigerant's performance is conducted through standardized experimental
procedures. The following are detailed methodologies for key experiments.

Vapor Compression Refrigeration System Performance
Test

Objective: To determine the Coefficient of Performance (COP) and cooling capacity of a
refrigerant in a vapor compression cycle.

Apparatus:
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e Avapor compression refrigeration test rig, consisting of:

o

Compressor (hermetically sealed)

[¢]

Condenser (air-cooled or water-cooled)

[¢]

Expansion device (capillary tube or thermostatic expansion valve)

[e]

Evaporator (located within a calorimeter)

o Calorimeter: An insulated chamber with a known heat load (e.g., an electric heater).

e |nstrumentation:

[e]

Pressure transducers (at the inlet and outlet of the compressor)

[e]

Thermocouples (at the inlet and outlet of each component)

o

Refrigerant mass flow meter

[¢]

Power meter for the compressor
o Voltmeter and Ammeter for the calorimeter heater
Procedure:
e The refrigeration system is charged with the refrigerant under investigation.

e The system is started, and a constant heat load is applied to the evaporator using the
electric heater in the calorimeter.

e The system is allowed to reach a steady state, indicated by stable temperatures and
pressures throughout the cycle.

e Once at a steady state, the following data is recorded at regular intervals for a set period:

o Suction and discharge pressures of the compressor.
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[e]

Temperatures of the refrigerant at the inlet and outlet of the compressor, condenser,
expansion valve, and evaporator.

[e]

Mass flow rate of the refrigerant.

o

Power consumption of the compressor.

[¢]

Voltage and current supplied to the calorimeter heater.

e The experiment is repeated for different operating conditions (e.g., varying evaporator and
condenser temperatures) to evaluate performance across a range of applications.

Data Analysis:

Refrigerating Effect (Qe): Calculated from the enthalpy difference of the refrigerant across
the evaporator and the mass flow rate.

o Compressor Work (Wc): Determined from the power meter reading.

» Coefficient of Performance (COP): Calculated as the ratio of the refrigerating effect to the
compressor work (COP = Qe / Wc).

» Cooling Capacity: The rate of heat removal, typically expressed in kW or Tons of
Refrigeration.

Calorimeter Test for Cooling Capacity

Objective: To precisely measure the cooling capacity of a refrigerant by performing a heat
balance on the evaporator.

Apparatus:

o A secondary fluid calorimeter. This consists of an insulated chamber containing a secondary
fluid (e.qg., brine or a glycol-water mixture) that is circulated through the evaporator of the
primary refrigeration cycle.

o A precisely controlled electric immersion heater within the calorimeter.
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o Agitator to ensure uniform temperature of the secondary fluid.
» High-precision temperature and power measurement instruments.
Procedure:

o The primary refrigeration system containing the test refrigerant is operated to cool the
secondary fluid in the calorimeter.

o Simultaneously, the electric immersion heater in the calorimeter is activated to provide a
counteracting heat load.

e The power to the heater is adjusted until the temperature of the secondary fluid remains
constant, indicating that the heat being removed by the evaporator is exactly balanced by the
heat being supplied by the heater.

e The system is allowed to stabilize under these balanced conditions.

o The steady-state power input to the heater is accurately measured. This power input is equal
to the cooling capacity of the refrigerant at the given operating conditions.

o Measurements of refrigerant temperatures and pressures at the inlet and outlet of the
evaporator are also recorded to define the operating condition.

Data Analysis:

e The Cooling Capacity is directly equal to the power consumed by the immersion heater when
the temperature of the secondary fluid is stable.

Visualizing Experimental Workflows and Logical
Relationships

To better understand the experimental process, the following diagrams illustrate the key
workflows.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Validation & Comparative

Check Availability & Pricing

Preparation

Select Refrigerant Calibrate Instruments

Charge System

Testing
v

Set Operating Conditions
(Evaporator/Condenser Temp)

Achieve Steady State

Acquire Data
(T, P, Flow, Power)

Data Analysis

Calculate Refrigerating Effect (Qe) Measure Compressor Work (Wc)

Calculate COP = Qe / Wc

Compare Performance

Click to download full resolution via product page

Caption: Workflow for Vapor Compression System Performance Testing.
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Caption: Logical Relationships in Refrigerant Evaluation.

 To cite this document: BenchChem. [A Comparative Guide to Refrigerant Performance:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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